Cas no 899436-04-5 (1,3-dihydroxy-9-methoxycoumestan)

• Product Name: 1,3-dihydroxy-9-methoxycoumestan
• CAS No: 899436-04-5
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 2028278
• PubChem ID: 11558452
• Update Time: 2025-04-21

1,3-dihydroxy-9-methoxycoumestan Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydroxy-9-methoxycoumestan
• hedysarimcoumestan B
• hedysarimcoumestane B
• CS-0204182
• HY-N9758
• E80617
• 899436-04-5

• Inchi： 1S/C16H10O6/c1-20-8-2-3-9-11(6-8)21-15-13(9)16(19)22-12-5-7(17)4-10(18)14(12)15/h2-6,17-18H,1H3
• InChI Key： AAKHRTZXSZBLFQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=C(C=3C1=2)O)O)OC

Computed Properties

• Exact Mass: 298.04773803g/mol
• Monoisotopic Mass: 298.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans